Cas no 53552-98-0 (Benzoic acid, 2,3-dichloro-5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-)

Benzoic acid, 2,3-dichloro-5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]- structure
53552-98-0 structure
Product Name:Benzoic acid, 2,3-dichloro-5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-
CAS No:53552-98-0
MF:C15H12Cl3NO4S
MW:408.684080123901
CID:1586639
Update Time:2024-09-13

Benzoic acid, 2,3-dichloro-5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3-dichloro-5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-
    • Inchi: 1S/C15H12Cl3NO4S/c16-10-3-1-9(2-4-10)5-6-19-24(22,23)11-7-12(15(20)21)14(18)13(17)8-11/h1-4,7-8,19H,5-6H2,(H,20,21)
    • InChI Key: QBTPCXFVNWTCLY-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(S(NCCC2=CC=C(Cl)C=C2)(=O)=O)=CC(Cl)=C1Cl

Computed Properties

  • Exact Mass: 406.95546

Experimental Properties

  • Density: 1.538±0.06 g/cm3(Predicted)
  • Boiling Point: 591.0±60.0 °C(Predicted)
  • PSA: 83.47
  • pka: 1.92±0.25(Predicted)
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